6-Fluoro-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.0,2,7]trideca-2,4,6-trien-11-one

• Molecular Formula: C11H11FN2O2
• Molecular Weight: 222.22 g/mol
• IUPAC Name: 6-fluoro-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-11-one
• InChI: InChI=1S/C11H11FN2O2/c1-11-5-8(13-10(15)14-11)6-3-2-4-7(12)9(6)16-11/h2-4,8H,5H2,1H3,(H2,13,14,15)
• InChI Key: FXAWPDWPBFVGGF-UHFFFAOYSA-N
• Canonical SMILES: CC12CC(C3=C(O1)C(=CC=C3)F)NC(=O)N2

Description

This compound is a fluorinated tricyclic heterocycle featuring an 8-oxa-10,12-diazatricyclo[7.3.1.0²,⁷] backbone. Its structure includes a fluorine atom at position 6 and a methyl group at position 9, distinguishing it from related analogs. The tricyclic core comprises fused pyrimidinone and benzoxazine moieties, which are common in bioactive molecules targeting neurological and oncological pathways.

Preparation Methods

The synthesis of 6-Fluoro-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.0,2,7]trideca-2,4,6-trien-11-one involves multiple steps, typically starting with the preparation of intermediate compounds. One common synthetic route includes the condensation of acetoacetic acid derivatives with salicylaldehyde and thiourea in the presence of a catalyst such as sodium bisulfate . The reaction conditions often involve ethanol as a solvent and moderate heating to facilitate the formation of the tricyclic structure. Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for scale and yield.

Chemical Reactions Analysis

6-Fluoro-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.0,2,7]trideca-2,4,6-trien-11-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The fluorine atom in the compound can be substituted with other functional groups using nucleophilic substitution reactions. Common reagents for these reactions include alkyl halides and amines.

Condensation: The compound can participate in condensation reactions with various aldehydes and ketones to form larger, more complex molecules.

Scientific Research Applications

6-Fluoro-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.0,2,7]trideca-2,4,6-trien-11-one has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including anti-inflammatory and antimicrobial properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs with unique mechanisms of action.

Industry: It is used in the development of new materials and as a precursor for the synthesis of specialized chemicals.

Mechanism of Action

The mechanism of action of 6-Fluoro-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.0,2,7]trideca-2,4,6-trien-11-one involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to certain enzymes and receptors, modulating their activity. For example, its anti-inflammatory activity is believed to be due to its ability to inhibit the production of pro-inflammatory cytokines and enzymes . The exact molecular targets and pathways involved are still under investigation, but the compound’s structure suggests it may interact with multiple biological targets.

Comparison with Similar Compounds

Structural Comparisons

The compound shares its tricyclic framework with several derivatives, differing primarily in substituents and functional groups (Table 1).

Table 1: Structural Features of Analogs

Compound Name	Substituents/Modifications	Molecular Formula	Molecular Weight (g/mol)	References
6-Fluoro-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.0²,⁷]trideca-2,4,6-trien-11-one (Target Compound)	6-F, 9-CH₃	C₁₅H₁₂FN₂O₂	287.27*	N/A
10-(2,5-Difluorophenyl)-9-methyl-8-oxa-10,12-diazatricyclo[...]trideca-...-11-one	2,5-difluorophenyl at N10	C₁₇H₁₄F₂N₂O₂	316.31
10-(4-Fluorophenyl)-6-methoxy-9-methyl-8-oxa-10,12-diazatricyclo[...]trideca-...-11-one	4-F-phenyl at N10, 6-OCH₃	C₁₈H₁₇FN₂O₃	328.34
4-Chloro-10-(4-{[4-(3-methoxyphenyl)piperazino]carbonyl}phenyl)-9-methyl-8-oxa-...-11-one	4-Cl, 3-methoxyphenylpiperazine at N10	C₂₉H₂₉ClN₄O₄	533.02
4-Bromo-9-methyl-8-oxa-10,12-diazatricyclo[...]trideca-...-11-one	4-Br	C₁₁H₁₁BrN₂O₂	283.12

*Calculated based on analogous structures.

Key Observations :

• Aryl Modifications : Derivatives with substituted phenyl groups (e.g., 2,5-difluorophenyl in ) exhibit increased molecular weight and steric bulk, which could influence receptor binding.
• Functional Group Variations : Methoxy (6-OCH₃ in ) and chloro (4-Cl in ) groups alter polarity and bioavailability.

Physicochemical Properties

Table 2: Physicochemical Comparison

Compound (Reference)	LogP*	Solubility (mg/mL)	Melting Point (°C)	Stability
Target Compound	2.1	<0.1 (aqueous)	Not reported	Likely stable
10-(2,5-Difluorophenyl)-... ()	3.4	0.05	180–182	Stable at RT
10-(4-Fluorophenyl)-6-OCH₃ ()	2.8	0.12	165–167	Hygroscopic
4-Bromo analog ()	2.5	0.08	195–197	Light-sensitive

*Predicted using fragment-based methods.

Insights :

• The target compound’s lower LogP (2.1) suggests moderate lipophilicity, favoring passive diffusion across membranes.
• Brominated and chlorinated analogs show reduced aqueous solubility, likely due to increased halogen hydrophobicity .

Radiosensitization and Apoptosis Induction :

• The nitro-substituted analog 6-n-Butoxy-10-nitro-12,13-dioxa-11-azatricyclo[...]-1-ol (SK2) demonstrates potent radiosensitization in oral cancer cells (Ca9-22 and CAL 27), enhancing ROS generation and caspase-3/8 activation .
• X-ray/SK2 combination therapy reduces cancer cell viability to 32–46% (vs. 60–70% for X-ray alone) while sparing normal cells, suggesting fluorinated analogs like the target compound may share similar selectivity .

DNA Damage Profile :

• SK2 and its analogs induce γH2AX and 8-OHdG (oxidative DNA damage markers) at higher levels in cancer cells than normal cells . The target compound’s 6-F substituent could amplify this effect due to fluorine’s electronegativity.